potassium;4-[(5,6-dihydroxy-4,7-dioxo-1,3,2-dioxastibepan-2-yl)oxy]-2,3-dihydroxy-4-oxobutanoate

• IUPAC Name: potassium;4-[(5,6-dihydroxy-4,7-dioxo-1,3,2-dioxastibepan-2-yl)oxy]-2,3-dihydroxy-4-oxobutanoate
• InChI: InChI=1S/2C4H6O6.K.Sb/c2*5-1(3(7)8)2(6)4(9)10;;/h2*1-2,5-6H,(H,7,8)(H,9,10);;/q;;+1;+3/p-4
• InChI Key: IIQJBVZYLIIMND-UHFFFAOYSA-J
• Canonical SMILES: C1(C(C(=O)O[Sb](OC1=O)OC(=O)C(C(C(=O)[O-])O)O)O)O.[K+]
• Molecular Formula: C8H8KO12Sb
• Molecular Weight: 457.00 g/mol

Description

The compound identified as “potassium;4-[(5,6-dihydroxy-4,7-dioxo-1,3,2-dioxastibepan-2-yl)oxy]-2,3-dihydroxy-4-oxobutanoate” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for potassium;4-[(5,6-dihydroxy-4,7-dioxo-1,3,2-dioxastibepan-2-yl)oxy]-2,3-dihydroxy-4-oxobutanoate would likely involve large-scale chemical synthesis techniques. These methods would be optimized for efficiency, yield, and cost-effectiveness. Common industrial techniques include batch processing, continuous flow synthesis, and the use of automated reactors.

Chemical Reactions Analysis

Types of Reactions

potassium;4-[(5,6-dihydroxy-4,7-dioxo-1,3,2-dioxastibepan-2-yl)oxy]-2,3-dihydroxy-4-oxobutanoate can undergo various chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and an increase in oxidation state.

Reduction: This reaction involves the gain of electrons and a decrease in oxidation state.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

The specific reagents and conditions used in these reactions depend on the desired outcome. For example:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Conditions vary widely depending on the substituent being introduced.

Major Products

Scientific Research Applications

Chemistry: It can be used as a reagent or intermediate in chemical synthesis.

Biology: It may have applications in biochemical research, particularly in studies involving enzyme interactions or metabolic pathways.

Industry: It can be used in the production of specialized chemicals or materials.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to potassium;4-[(5,6-dihydroxy-4,7-dioxo-1,3,2-dioxastibepan-2-yl)oxy]-2,3-dihydroxy-4-oxobutanoate can be identified based on structural and functional similarities. These compounds may share similar chemical properties and potential applications. Examples of similar compounds include those with analogous functional groups or similar molecular frameworks.

Uniqueness

This compound may possess unique properties that distinguish it from other similar compounds. These properties could include specific reactivity, stability, or biological activity that make it particularly valuable for certain applications.